Cas no 63165-03-7 (4-(1-Hydroxycyclohexyl)ethynylbenzoic acid)

• Product Name: 4-(1-Hydroxycyclohexyl)ethynylbenzoic acid
• CAS No: 63165-03-7
• MF: C₁₅H₁₆O₃
• MW: 244.285744667053
• MDL: MFCD06740203
• CID: 1078661
• PubChem ID: 7182992
• Update Time: 2025-04-20

4-(1-Hydroxycyclohexyl)ethynylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(1-Hydroxycyclohexyl)ethynyl]benzoic acid
• DTXSID501246652
• 4-[2-(1-hydroxycyclohexyl)ethynyl]benzoic Acid
• AKOS000314872
• 63165-03-7
• 4-((1-Hydroxycyclohexyl)ethynyl)benzoic acid
• STK500817
• 4-((1-Hydroxycyclohexyl)ethynyl)benzoicacid
• 4-(1-Hydroxy-cyclohexylethynyl)-benzoic acid
• 4-(1-Hydroxycyclohexyl)ethynylbenzoic acid

• MDL： MFCD06740203
• Inchi： 1S/C15H16O3/c16-14(17)13-6-4-12(5-7-13)8-11-15(18)9-2-1-3-10-15/h4-7,18H,1-3,9-10H2,(H,16,17)
• InChI Key： UFCRRRKBNHINRT-UHFFFAOYSA-N
• SMILES： OC1(C#CC2C=CC(C(=O)O)=CC=2)CCCCC1

Computed Properties

• Exact Mass: 244.109944368g/mol
• Monoisotopic Mass: 244.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.5Ų

4-(1-Hydroxycyclohexyl)ethynylbenzoic acid Security Information

• HazardClass：IRRITANT